Cas no 1173019-45-8 (2-Amino-5-chloro-3-methylpyridine hemihydrate)

• Product Name: 2-Amino-5-chloro-3-methylpyridine hemihydrate
• CAS No: 1173019-45-8
• MF: C₁₂H₁₆Cl₂N₄O
• MW: 303.187640190125
• CID: 2602484
• PubChem ID: 24884512
• Update Time: 2025-09-24

2-Amino-5-chloro-3-methylpyridine hemihydrate Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-CHLORO-3-METHYLPYRIDINE HEMIHYDRATE
• 5-chloro-3-methylpyridin-2-amine,hydrate
• 5-Chloro-3-methylpyridin-2-amine--water (2/1)
• DTXSID80584752
• 2-Pyridinamine, 5-chloro-3-methyl-, hydrate (2:1)
• 1173019-45-8
• 5-Chloro-3-methylpyridin-2-amine hemihydrate
• 2-Amino-5-chloro-3-methylpyridine hemihydrate, 97%
• J-003563
• 5-chloro-3-methylpyridin-2-amine;hydrate
• 2-Amino-5-chloro-3-methylpyridine hemihydrate

• MDL： MFCD08276809
• Inchi： 1S/2C6H7ClN2.H2O/c2*1-4-2-5(7)3-9-6(4)8;/h2*2-3H,1H3,(H2,8,9);1H2
• InChI Key： XUNMRTSHBBFPTI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C)=C1)N.ClC1=CN=C(C(C)=C1)N.O

Computed Properties

• Exact Mass: 302.0701165g/mol
• Monoisotopic Mass: 302.0701165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8

Experimental Properties

• Melting Point: 56-61 °C

2-Amino-5-chloro-3-methylpyridine hemihydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-36/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives